6-Amino-5-methylpyridine-3-sulfonic acid
Overview
Description
6-Amino-5-methylpyridine-3-sulfonic acid is a useful research compound. Its molecular formula is C6H8N2O3S and its molecular weight is 188.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition Studies
6-Amino-5-methylpyridine-3-sulfonic acid derivatives have been synthesized and evaluated for their inhibitory effects on human carbonic anhydrase isoenzymes, showing potential as effective inhibitors. This suggests their application in understanding enzyme function and potentially in designing inhibitors for therapeutic purposes (Yenikaya et al., 2011).
Improvement of Membrane Technology
Derivatives of this compound have been utilized in the fabrication of novel thin-film composite nanofiltration membranes. These membranes demonstrate enhanced water flux and dye treatment capabilities, indicating their importance in water purification and treatment technologies (Liu et al., 2012).
Ligand for Coordination Polymers
The compound has been used as a ligand for the synthesis of novel coordinative and hydrogen-bonded supramolecules, suggesting its role in the development of new materials with potential applications in catalysis, ion exchange, and molecular recognition (Lobana et al., 2004).
Pharmaceutical and Chemical Industries
Tosylated derivatives of this compound have been synthesized and complexed with metal ions, indicating their potential in increasing the biological and catalytic potential of ligands in pharmaceutical and chemical industries (Orie et al., 2021).
Synthesis of Tetrahydroacridines
The compound has been used in the synthesis of tetrahydrotriazoloacridines, demonstrating a synergistic effect of microwave irradiation and Brönsted acidic ionic liquids, indicating its utility in the efficient synthesis of aromatic heterocycles (Khaligh, 2017).
Safety and Hazards
Safety data sheets advise against using 6-Amino-5-methylpyridine-3-sulfonic acid for medicinal, household, or other uses . It should be handled with personal protective equipment, including chemical impermeable gloves . Avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes .
Properties
IUPAC Name |
6-amino-5-methylpyridine-3-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S/c1-4-2-5(12(9,10)11)3-8-6(4)7/h2-3H,1H3,(H2,7,8)(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKKHWWIMOQYJAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1N)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40364496 |
Source
|
| Record name | 6-amino-5-methylpyridine-3-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40364496 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
40741-48-8 |
Source
|
| Record name | 6-amino-5-methylpyridine-3-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40364496 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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